3-Chloro-2,N-dihydroxy-benzamide, 95%

• IUPAC Name: 3-chloro-N,2-dihydroxybenzamide
• InChI: InChI=1S/C7H6ClNO3/c8-5-3-1-2-4(6(5)10)7(11)9-12/h1-3,10,12H,(H,9,11)
• InChI Key: DYRQVRHKOYATOX-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C(=C1)Cl)O)C(=O)NO
• Molecular Formula: C7H6ClNO3
• DSSTOX Substance ID: DTXSID90494459
• Molecular Weight: 187.58 g/mol
• CAS RN: 61799-80-2

Description

3-Chloro-2,N-dihydroxy-benzamide is a type of benzamide. Benzamides are aromatic compounds containing an anilide group in which the carboxamide group is substituted with a benzene ring. They have the general structure RNC(=O)R’, where R,R’= benzene.

Synthesis Analysis

Benzamide derivatives can be synthesized through direct condensation of benzoic acids and amines under ultrasonic irradiation in the presence of Lewis acidic ionic liquid immobilized on diatomite earth. Another method involves the reaction of 3,5-dichlorobenzoyl chloride and arylamine compounds in N,N’-dimethylformamide solution at 60 °C.

Scientific Research Applications

Coordination Chemistry

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Medicine

. However, specific applications in medicine are not detailed in the available resources.

Materials Science

. The specifics of these applications are not detailed in the available resources.

Physical Sciences

. The specifics of these applications are not detailed in the available resources.

Pharmaceutical Testing

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Physicochemical Characterization

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Safety and Hazards

The safety data sheet for benzamide suggests that it is harmful if swallowed and suspected of causing genetic defects. It is advised to obtain special instructions before use, not to handle until all safety precautions have been read and understood, and to use personal protective equipment as required.

Future Directions

The future directions for 3-Chloro-2,N-dihydroxy-benzamide could involve further exploration of its potential biological activities, given the wide range of activities exhibited by benzamides and their derivatives. Additionally, the development of new synthetic methods and the investigation of its physical and chemical properties could also be areas of future research.

Mechanism of Action

Target of Action

The primary target of 3-Chloro-N,2-dihydroxybenzamide is Lysine-specific histone demethylase 1A (LSD1) . LSD1 is an enzyme that plays a crucial role in the regulation of gene expression by removing methyl groups from lysine residues on histone proteins .

Mode of Action

3-Chloro-N,2-dihydroxybenzamide acts as an inhibitor of LSD1 . By binding to LSD1, it prevents the enzyme from removing methyl groups from histones, thereby affecting the transcriptional activity of genes . This interaction results in changes in gene expression that can have various downstream effects .

Biochemical Pathways

The inhibition of LSD1 by 3-Chloro-N,2-dihydroxybenzamide affects the histone methylation status and thus the chromatin structure . This can lead to alterations in the transcriptional activity of genes involved in various cellular processes, including cell proliferation .

Result of Action

The inhibition of LSD1 by 3-Chloro-N,2-dihydroxybenzamide can lead to cell proliferation arrest in several human cancer cell lines, including lung, colon, pancreas, and breast cancer . This suggests that the compound may have potential therapeutic applications in the treatment of these types of cancer .